(6-Iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol

• Molecular Formula: C9H9IN2O
• Molecular Weight: 288.08 g/mol
• IUPAC Name: (6-iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol
• InChI: InChI=1S/C9H9IN2O/c1-6-8(5-13)11-9-3-2-7(10)4-12(6)9/h2-4,13H,5H2,1H3
• InChI Key: QGSPIIGYGJIGBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)I)CO

Description

(6-Iodo-3-methylimidazo[1,2-a]pyridin-2-yl)methanol is a useful research compound. Its molecular formula is C9H9IN2O and its molecular weight is 288.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 6-iodo-3-methylimidazo[1,2-a]pyridine-2-carboxylate (2.0 g) in DCM (20 ml) was added diisobutylaluminum hydride (1.76 M solution in toluene, 7.72 ml) at −19° C. The resultant mixture was stirred at the same temperature for 3 h and then at room temperature for 4 h. The reaction mixture was then quenched with MeOH and water at −40° C. The reaction mixture was acidified with few drops of 5 M HCl and poured into saturated NaHCO3. The mixture was extracted with EtOAc, and the extract was washed with brine, dried over Na2SO4 and concentrated in vacuo. The crude residue was purified by silica gel column chromatography (MeOH/DCM) to give the title compound (1.1 g) as a yellow solid.